2-(2-fluorophenoxy)-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

• IUPAC Name: N-[2-(benzenesulfonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C23H21FN2O4S/c24-21-8-4-5-9-22(21)30-16-23(27)25-19-11-10-17-12-13-26(15-18(17)14-19)31(28,29)20-6-2-1-3-7-20/h1-11,14H,12-13,15-16H2,(H,25,27)
• InChI Key: BUAOCGAPXNMUGB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3F)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H21FN2O4S
• Molecular Weight: 440.5 g/mol

Description

2-(2-fluorophenoxy)-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide is a useful research compound. Its molecular formula is C23H21FN2O4S and its molecular weight is 440.49. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Properties

Research into structurally related isoquinoline derivatives has demonstrated their ability to form crystalline solids and gels upon treatment with different acids, highlighting their potential in developing materials with specific physical properties. The study of such compounds has also led to the observation of enhanced fluorescence emission in host–guest complexes, suggesting applications in sensing and imaging technologies (Karmakar et al., 2007).

Pharmacological Applications

Several studies have focused on the binding and inhibitory potentials of tetrahydroisoquinoline derivatives, indicating their role as potent inhibitors for specific enzymes. For instance, their interaction with the phenylethanolamine N-methyltransferase (PNMT) enzyme, which is crucial for neurotransmitter regulation, suggests potential therapeutic applications in neurological disorders (Grunewald et al., 2006).

Anticancer Activity

Compounds with sulfonamide derivatives, such as those structurally related to 2-(2-fluorophenoxy)-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide, have shown significant cytotoxic activity against various cancer cell lines. This opens up avenues for the development of new anticancer agents (Ghorab et al., 2015).

Synthesis and Chemical Reactions

Research into the synthesis of related tetrahydroisoquinoline compounds through specific cyclization reactions has expanded the repertoire of synthetic methodologies, contributing to the broader field of medicinal chemistry and drug development (Toda et al., 2000).

Fluorination Techniques

Studies on the fluorination of quinoline derivatives have improved the understanding of chemical reactions under microwave irradiation, paving the way for the development of novel fluorinated compounds with potential application in drug design and discovery (Kidwai et al., 1999).